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Compound of Interest

Compound Name: SF-22

Cat. No.: B1681644 Get Quote

Essential Safety and Handling Guide for SF-22
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of SF-22, a potent and selective Neuropeptide Y (NPY) Y2

receptor antagonist. As a bioactive small molecule, proper handling is critical to ensure

personnel safety and experimental integrity.

Chemical Identification:

Name: SF-22

Systematic Name: N-[1,1′-Biphenyl]-2-yl-3-[[(2,5-dimethylphenyl)amino]sulfonyl]-4-methyl-

benzamide

CAS Number: 824981-55-7

Molecular Formula: C₂₈H₂₆N₂O₃S

Molecular Weight: 470.58 g/mol

Primary Hazards:
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Based on available safety information, SF-22 is classified as a combustible solid that causes

serious eye irritation. Due to its potent biological activity as a receptor antagonist, it should be

handled with care to avoid inadvertent exposure.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling SF-22
in a laboratory setting.

Operation Eyes/Face Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions (in a

fume hood or

ventilated

balance

enclosure)

Safety glasses

with side shields

or chemical

splash goggles.

Powder-free

nitrile gloves.

Consider double-

gloving.

A standard

laboratory coat.

Not generally

required if

handled in a

certified chemical

fume hood or

other ventilated

enclosure.

General

laboratory

handling of

solutions

Safety glasses

with side shields.
Nitrile gloves.

A standard

laboratory coat.
Not required.

Cleaning spills

Chemical splash

goggles and a

face shield.

Heavy-duty nitrile

or butyl rubber

gloves.

A chemically

resistant apron

over a laboratory

coat.

An N95-rated

respirator or

higher,

depending on the

spill size and

potential for

aerosolization.

Waste Disposal
Safety glasses

with side shields.
Nitrile gloves.

A standard

laboratory coat.
Not required.

Operational Plan: Safe Handling Protocol
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Adherence to a strict operational protocol is mandatory when working with SF-22. The following

step-by-step guidance ensures a safe workflow from receipt to disposal.

Experimental Workflow for Handling SF-22
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Preparation

Handling

Cleanup and Disposal

Designate a specific handling area within a fume hood.

Assemble all required PPE as per the table.

Gather all necessary lab equipment and spill kit.

Weigh the solid SF-22 in a ventilated enclosure.

Dissolve in an appropriate solvent (e.g., DMSO).

Prepare aliquots for storage to minimize freeze-thaw cycles.

Decontaminate all surfaces and equipment.

Dispose of contaminated PPE in designated waste.

Dispose of chemical waste according to the disposal plan.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of SF-22, from preparation to disposal.
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Disposal Plan
Proper disposal of SF-22 and all contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Collection Container Disposal Procedure

Unused solid SF-22
Original container or a clearly

labeled, sealed vial.

Collect for hazardous chemical

waste disposal. Do not dispose

of down the drain or in regular

trash.

Solutions of SF-22

A sealed, labeled, and

chemically compatible waste

bottle (e.g., glass or HDPE).

Collect as hazardous chemical

waste. The waste stream

should be labeled with the full

chemical name and solvent.

Contaminated consumables

(e.g., pipette tips, tubes,

gloves, weighing paper)

A designated, sealed, and

labeled hazardous waste bag

or container.

Dispose of as solid hazardous

chemical waste.

Contaminated glassware N/A

Decontaminate by rinsing with

a suitable solvent (e.g.,

ethanol or acetone), collecting

the rinsate as hazardous

waste. Then wash with soap

and water.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Immediately wash skin with soap and plenty of

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1681644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE. For small spills of solid, carefully sweep up

and place in a sealed container for disposal. For liquid spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed container for disposal. Ventilate the area and

wash the spill site after material pickup is complete.

This guide is intended to provide essential safety information. Always consult your institution's

specific safety protocols and the full Safety Data Sheet (SDS) if available before handling any

chemical.

To cite this document: BenchChem. [Personal protective equipment for handling SF-22].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681644#personal-protective-equipment-for-
handling-sf-22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1681644#personal-protective-equipment-for-handling-sf-22
https://www.benchchem.com/product/b1681644#personal-protective-equipment-for-handling-sf-22
https://www.benchchem.com/product/b1681644#personal-protective-equipment-for-handling-sf-22
https://www.benchchem.com/product/b1681644#personal-protective-equipment-for-handling-sf-22
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

